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Kermesic Acid Kermesic Acid Kermesic acid is a tetrahydroxyanthraquinone that is that is 3,5,6,8-tetrahydroxy-9,10-anthraquinone substituted by methyl and carboxy groups at positions 1 and 2 respectively. It is a natural dye isolated from the insect species Kermes ilices. It has a role as an animal metabolite and a dye. It is a tetrahydroxyanthraquinone and a monocarboxylic acid. It is a conjugate acid of a kermesate.
Brand Name: Vulcanchem
CAS No.: 18499-92-8
VCID: VC0135790
InChI: InChI=1S/C16H10O8/c1-4-9-5(2-6(17)10(4)16(23)24)13(20)12-11(15(9)22)7(18)3-8(19)14(12)21/h2-3,17-19,21H,1H3,(H,23,24)
SMILES: CC1=C2C(=CC(=C1C(=O)O)O)C(=O)C3=C(C2=O)C(=CC(=C3O)O)O
Molecular Formula: C16H10O8
Molecular Weight: 330.24 g/mol

Kermesic Acid

CAS No.: 18499-92-8

Reference Standards

VCID: VC0135790

Molecular Formula: C16H10O8

Molecular Weight: 330.24 g/mol

Kermesic Acid - 18499-92-8

CAS No. 18499-92-8
Product Name Kermesic Acid
Molecular Formula C16H10O8
Molecular Weight 330.24 g/mol
IUPAC Name 3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxoanthracene-2-carboxylic acid
Standard InChI InChI=1S/C16H10O8/c1-4-9-5(2-6(17)10(4)16(23)24)13(20)12-11(15(9)22)7(18)3-8(19)14(12)21/h2-3,17-19,21H,1H3,(H,23,24)
Standard InChIKey CXORMDKZEUMQHX-UHFFFAOYSA-N
SMILES CC1=C2C(=CC(=C1C(=O)O)O)C(=O)C3=C(C2=O)C(=CC(=C3O)O)O
Canonical SMILES CC1=C2C(=CC(=C1C(=O)O)O)C(=O)C3=C(C2=O)C(=CC(=C3O)O)O
Description Kermesic acid is a tetrahydroxyanthraquinone that is that is 3,5,6,8-tetrahydroxy-9,10-anthraquinone substituted by methyl and carboxy groups at positions 1 and 2 respectively. It is a natural dye isolated from the insect species Kermes ilices. It has a role as an animal metabolite and a dye. It is a tetrahydroxyanthraquinone and a monocarboxylic acid. It is a conjugate acid of a kermesate.
Synonyms 9,10-Dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-2-anthracenecarboxylic Acid; 1-Methyl-2-carboxy-3,5,6,8-tetrahydroxyanthraquinone; C.I. Natural Red 3; Kermes; Kermes (dye);
PubChem Compound 11727234
Last Modified Nov 11 2021
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